Cas no 2034295-29-7 (2-(2-bromophenyl)-N-(1-{3-methyl-1,2,4triazolo4,3-apyrazin-8-yl}piperidin-4-yl)acetamide)

• Product Name: 2-(2-bromophenyl)-N-(1-{3-methyl-1,2,4triazolo4,3-apyrazin-8-yl}piperidin-4-yl)acetamide
• CAS No: 2034295-29-7
• MF: C₁₉H₂₁BrN₆O
• MW: 429.313642263412
• CID: 6334468
• PubChem ID: 119104511
• Update Time: 2025-11-06

2-(2-bromophenyl)-N-(1-{3-methyl-1,2,4triazolo4,3-apyrazin-8-yl}piperidin-4-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(2-bromophenyl)-N-(1-{3-methyl-1,2,4triazolo4,3-apyrazin-8-yl}piperidin-4-yl)acetamide
• AKOS026697933
• F6559-0261
• 2034295-29-7
• 2-(2-bromophenyl)-N-[1-(3-methyl-[1,2,4]triazolo[4,3-a]pyrazin-8-yl)piperidin-4-yl]acetamide
• 2-(2-bromophenyl)-N-(1-{3-methyl-[1,2,4]triazolo[4,3-a]pyrazin-8-yl}piperidin-4-yl)acetamide
• 2-(2-bromophenyl)-N-(1-(3-methyl-[1,2,4]triazolo[4,3-a]pyrazin-8-yl)piperidin-4-yl)acetamide

• Inchi： 1S/C19H21BrN6O/c1-13-23-24-19-18(21-8-11-26(13)19)25-9-6-15(7-10-25)22-17(27)12-14-4-2-3-5-16(14)20/h2-5,8,11,15H,6-7,9-10,12H2,1H3,(H,22,27)
• InChI Key： BNEOFDYVBZYZDA-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1CC(NC1CCN(C2C3=NN=C(C)N3C=CN=2)CC1)=O

Computed Properties

• Exact Mass: 428.09602g/mol
• Monoisotopic Mass: 428.09602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 514
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 75.4Ų

Additional information on 2-(2-bromophenyl)-N-(1-{3-methyl-1,2,4triazolo4,3-apyrazin-8-yl}piperidin-4-yl)acetamide

Comprehensive Analysis of 2-(2-bromophenyl)-N-(1-{3-methyl-1,2,4triazolo4,3-apyrazin-8-yl}piperidin-4-yl)acetamide (CAS No. 2034295-29-7)

In the rapidly evolving field of medicinal chemistry, 2-(2-bromophenyl)-N-(1-{3-methyl-1,2,4triazolo4,3-apyrazin-8-yl}piperidin-4-yl)acetamide (CAS No. 2034295-29-7) has emerged as a compound of significant interest. This molecule, characterized by its unique triazolopyrazine and piperidine core, is being extensively studied for its potential applications in drug discovery and development. Researchers are particularly intrigued by its structural complexity, which combines a bromophenyl moiety with a acetamide linker, offering diverse pharmacological possibilities.

The compound’s CAS No. 2034295-29-7 is frequently searched in academic and industrial databases, reflecting its growing relevance. One of the key reasons for this attention is its potential role in targeting kinase inhibitors, a hot topic in oncology and neurodegenerative disease research. Kinase inhibitors are a major focus in modern therapeutics, and the structural features of 2-(2-bromophenyl)-N-(1-{3-methyl-1,2,4triazolo4,3-apyrazin-8-yl}piperidin-4-yl)acetamide suggest it could interact with specific kinase pathways, making it a candidate for further investigation.

Another area of interest is the compound’s potential in central nervous system (CNS) drug development. The piperidine and triazolopyrazine fragments are common in CNS-active molecules, which aligns with current trends in addressing neurological disorders such as Alzheimer’s and Parkinson’s diseases. The inclusion of a bromophenyl group further enhances its lipophilicity, potentially improving blood-brain barrier penetration—a critical factor for CNS therapeutics.

From a synthetic chemistry perspective, the compound’s structure presents intriguing challenges and opportunities. The 1,2,4-triazolo[4,3-a]pyrazine scaffold is known for its versatility in medicinal chemistry, often contributing to improved binding affinity and metabolic stability. Coupled with the piperidin-4-yl moiety, this molecule could serve as a valuable intermediate or lead compound in the design of novel bioactive agents. Researchers are also exploring its structure-activity relationships (SAR) to optimize its pharmacological profile.

In the context of drug repurposing—a trending topic in pharmaceutical research—2-(2-bromophenyl)-N-(1-{3-methyl-1,2,4triazolo4,3-apyrazin-8-yl}piperidin-4-yl)acetamide offers exciting possibilities. Its unique structure may harbor untapped therapeutic potential beyond its initial applications, aligning with the growing demand for cost-effective and efficient drug development strategies. This is particularly relevant given the increasing interest in AI-driven drug discovery, where compounds like this are screened for multiple targets using computational methods.

Environmental and green chemistry considerations are also part of the discussion surrounding this compound. The presence of a bromine atom raises questions about its synthetic routes and sustainability. Researchers are investigating alternative methodologies to minimize hazardous byproducts, reflecting the broader shift toward eco-friendly pharmaceutical manufacturing. This aligns with the industry’s focus on sustainable chemistry and reduced environmental impact.

In summary, 2-(2-bromophenyl)-N-(1-{3-methyl-1,2,4triazolo4,3-apyrazin-8-yl}piperidin-4-yl)acetamide (CAS No. 2034295-29-7) represents a multifaceted compound with significant potential in drug discovery. Its structural features, combined with current research trends in kinase inhibition, CNS therapeutics, and sustainable chemistry, make it a compelling subject for further study. As the scientific community continues to explore its applications, this compound may well play a pivotal role in addressing some of the most pressing challenges in modern medicine.